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Compound of Interest

Compound Name: Morfamquat

Cat. No.: B1218459 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Morfamquat is a quaternary ammonium herbicide belonging to the bipyridylium class of

compounds. Historically used for the control of broad-leaved weeds, its mode of action involves

the disruption of photosynthesis, leading to rapid cell death. This technical guide provides an

in-depth overview of Morfamquat's chemical identifiers, its mechanism of action as a

Photosystem I inhibitor, and detailed experimental protocols for its synthesis and toxicological

evaluation. All quantitative data is summarized in structured tables, and key biological

pathways and experimental workflows are visualized using Graphviz diagrams.

Chemical Identifiers
Morfamquat and its common salt, Morfamquat dichloride, are characterized by several key

chemical identifiers. These are crucial for accurate identification and regulatory purposes.
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Identifier Morfamquat Morfamquat Dichloride

CAS Number 7411-47-4[1][2] 4636-83-3[3][4][5]

IUPAC Name

1,1′-bis[2-(3,5-

dimethylmorpholin-4-yl)-2-

oxoethyl]-[4,4′-bipyridine]-1,1′-

diium[1]

1,1′-bis[2-(3,5-

dimethylmorpholin-4-yl)-2-

oxoethyl]-[4,4′-bipyridine]-1,1′-

diium dichloride[5][6]

Molecular Formula C₂₆H₃₆N₄O₄²⁺[2][7] C₂₆H₃₆Cl₂N₄O₄[3][4]

SMILES

CC1COCC(C)N1C(=O)C[n+]2c

cc(cc2)-c3cc--INVALID-LINK--

CC(=O)N4C(C)COCC4C[2][7]

Cl[C@H]1COCC(C)N1C(=O)C

[n+]2ccc(cc2)-c3cc--INVALID-

LINK--

CC(=O)N4C(C)COCC4C.[Cl-]

InChI

InChI=1S/C26H36N4O4/c1-

19-15-33-16-

20(2)29(19)25(31)13-27-9-5-

23(6-10-27)24-7-11-28(12-8-

24)14-26(32)30-21(3)17-34-

18-22(30)4/h5-12,19-22H,13-

18H2,1-4H3/q+2[1][2][7]

InChI=1S/C26H36N4O4.2ClH/

c1-19-15-33-16-

20(2)29(19)25(31)13-27-9-5-

23(6-10-27)24-7-11-28(12-8-

24)14-26(32)30-21(3)17-34-

18-22(30)4;;/h5-12,19-22H,13-

18H2,1-4H3;2*1H/q+2;;/p-2[5]

InChIKey
UBAQQOLXBOKEHR-

UHFFFAOYSA-N[1][2][7]

LVPGGWVHPIAEMC-

UHFFFAOYSA-L[5][6]

PubChem CID 107851[2][8] 107850[3][4]

Mechanism of Action: Photosystem I Inhibition
Morfamquat exerts its herbicidal effect by interfering with the electron transport chain in

Photosystem I (PSI) of plants. This process ultimately leads to the generation of highly reactive

oxygen species (ROS), which cause rapid cellular damage and plant death.

The key steps in the mechanism of action are:

Uptake and Translocation: Morfamquat is absorbed by the foliage of the plant.
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Electron Diversion: Within the chloroplasts, the positively charged Morfamquat dication

accepts electrons from the early electron acceptors of Photosystem I, likely ferredoxin.

ROS Generation: The reduced Morfamquat radical then rapidly reacts with molecular

oxygen to produce a superoxide radical (O₂⁻). This process regenerates the Morfamquat
dication, allowing it to continuously cycle and generate superoxide.

Oxidative Stress: The accumulation of superoxide and other subsequently formed ROS,

such as hydrogen peroxide (H₂O₂) and hydroxyl radicals (•OH), overwhelms the plant's

antioxidant defense systems.

Cellular Damage: These ROS indiscriminately attack cellular components, leading to lipid

peroxidation of cell membranes, protein denaturation, and DNA damage, ultimately resulting

in loss of membrane integrity and cell death.
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Photosystem I (PSI)

P700 A0e- A1e- Fe-S Centerse- Ferredoxine- FNRe-

Morfamquat (oxidized)

e- diversion
NADPHe-

Morfamquat (reduced)Regeneration O₂
e- transfer O₂⁻ (Superoxide) Reactive Oxygen Species (ROS) Cellular Damage

(Lipid Peroxidation, etc.)
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Starting Materials

4,4'-Bipyridine

Quaternization Reaction
(Acetonitrile, Reflux)

2-chloro-1-(3,5-dimethylmorpholino)ethan-1-one

Cooling and Precipitation

Filtration and Washing

Recrystallization

Drying

Morfamquat Dichloride (Final Product)
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Animal Acclimatization
(≥ 5 days)

Overnight Fasting

Oral Gavage Dosing
(Single Dose)

Clinical Observations
(14 days)

Gross Necropsy

Data Analysis
(LD₅₀ Calculation)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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